(6-Chloroimidazo[1,2-a]pyridin-2-yl)methyl 3,6-dichloropyridine-2-carboxylate

• IUPAC Name: (6-chloroimidazo[1,2-a]pyridin-2-yl)methyl 3,6-dichloropyridine-2-carboxylate
• InChI: InChI=1S/C14H8Cl3N3O2/c15-8-1-4-12-18-9(6-20(12)5-8)7-22-14(21)13-10(16)2-3-11(17)19-13/h1-6H,7H2
• InChI Key: NNOIPPBRZDOPHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)COC(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C14H8Cl3N3O2
• Molecular Weight: 356.6 g/mol
• CAS No.: 878100-47-1

Description

(6-Chloroimidazo[1,2-a]pyridin-2-yl)methyl 3,6-dichloropyridine-2-carboxylate is a useful research compound. Its molecular formula is C14H8Cl3N3O2 and its molecular weight is 356.59. The purity is usually 95%.
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Scientific Research Applications

Coordination Polymers and Supramolecular Frameworks

Research by Yin et al. (2021) utilized a related compound, 6-(4-carboxyphenyl)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)picolinic acid (H2L1), to construct zero-dimensional (0D) complexes and one-dimensional (1D) coordination polymers. These were further assembled into porous three-dimensional (3D) supramolecular frameworks, showcasing the potential of such compounds in the development of new materials with varying dimensionalities and properties. The study emphasizes the influence of solvents and ligand substituent groups on the structural outcomes, which could have implications for material science and nanotechnology applications (Yin, Li, Yan, & Yong, 2021).

Luminescent Properties and Optical Materials

Ge et al. (2014) synthesized a series of novel compounds using 3-butyl-1-chloroimidazo[1,5-a]pyridine-7-carboxylic acid and ethyl 3-aryl-1H-pyrazole-5-carboxylate, exploring their luminescent properties. The study focused on the fluorescence spectral characteristics of these compounds, revealing that absorption and emission wavelengths were influenced by substituent groups. This research indicates the potential of chloroimidazo[1,2-a]pyridin derivatives in developing new luminescent materials for optical applications (Ge, Jia, Wang, Sun, Duan, & Wang, 2014).

Catalytic Activity and Organic Synthesis

In the realm of catalysis, Vicent et al. (2006) described the synthesis of a pyridine-4,5-dichloroimidazol-2-ylidene complex of Ir(I) and investigated its catalytic activity towards the hydrosilylation of terminal alkynes. The study successfully elucidated the mechanism of catalytic hydrosilylation through electrospray ionization mass spectrometry (ESI-MS), demonstrating the compound's utility in facilitating carbon-silicon bond formation, a critical reaction in organic synthesis and material science (Vicent, Viciano, Mas-Marzá, Sanaú, & Peris, 2006).